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Compound of Interest

Compound Name: t-Boc-Aminooxy-PEG5-azide

Cat. No.: B8104465

An In-depth Technical Guide to the Safety of t-Boc-Aminooxy-PEG5-azide

This guide provides comprehensive safety and handling information for t-Boc-Aminooxy-
PEG5-azide, a bifunctional linker molecule commonly used by researchers, scientists, and
drug development professionals. This molecule is a polyethylene glycol (PEG)-based
Proteolysis Targeting Chimera (PROTAC) linker, facilitating the synthesis of PROTACs through
click chemistry.[1][2] It features a t-Boc protected aminooxy group and a terminal azide group,
which can react with molecules containing alkynes, BCN, or DBCO.[1][3]

Chemical and Physical Properties

t-Boc-Aminooxy-PEG5-azide is a hydrophilic PEG spacer that increases the solubility of the
resulting conjugate in aqueous media.[3]
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Property Value Source
CAS Number 2250216-95-4 [31[4]
Molecular Formula C17H34N408 [3114]
Molecular Weight 422.48 g/mol [4]
Purity >96% to >98% [31[4]
Appearance No data available

- Soluble in Water, DMSO,
Solubility DCM. DME [3]

Hazard Identification and Safety Data

A complete Safety Data Sheet (SDS) for t-Boc-Aminooxy-PEG5-azide is not readily available.
The following data is extrapolated from the SDS of a structurally similar compound, t-Boc-
Aminooxy-PEG1-azide, and should be used as a guide for safe handling.

Hazard Class GHS Classification  Pictogram Hazard Statement

o GHSO07 (Exclamation H302: Harmful if
Acute Toxicity Oral, Category 4
Mark) swallowed.[5]

Acute aquatic toxicity, ]
) H410: Very toxic to
) Category 1; Chronic ) o )
Environmental Hazard i o GHSO09 (Environment)  aquatic life with long
aquatic toxicity, )
lasting effects.[5]
Category 1

Precautionary Statements:
e P264: Wash skin thoroughly after handling.[5]

e P270: Do not eat, drink or smoke when using this product.[5]

e P273: Avoid release to the environment.[5]
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e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[5]

e P330: Rinse mouth.[5]
e P391: Collect spillage.[5]
e P501: Dispose of contents/container to an approved waste disposal plant.[5]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
laboratory safety.
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Aspect

Recommendation Source

Handling

Handle in a well-ventilated
place or in a chemical fume
hood. Wear suitable protective
clothing, including chemical-
. [61[7]
resistant gloves and safety
goggles. Avoid contact with
skin and eyes. Avoid the

formation of dust and aerosols.

Storage

Store in a tightly sealed

container in a dry and well-

ventilated place. [2][3]
Recommended storage

temperature is -20°C.

Fire Fighting

Use dry powder or carbon
dioxide extinguishers. Wear 7]

protective clothing and a self-

contained breathing apparatus.

Spills

Mix with sand or other inert
absorbent material, sweep up,
and place in a tightly closed
container for disposal. Do not
allow the material to enter

drains or water courses.

First Aid Measures

The following first aid measures are recommended in case of exposure. This information is

based on guidance for similar PEG-linker compounds.
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Exposure Route

First Aid Protocol

Source

Skin Contact

Immediately wash the affected
area with copious amounts of
water for at least 15 minutes
while removing contaminated
clothing. Seek medical

attention if irritation persists.

[7]

Eye Contact

Immediately flush eyes with
copious amounts of water for
at least 15 minutes, separating
the eyelids with fingers. Seek

medical attention.

[7]

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

medical attention.

[6]7]

Ingestion

Wash out the mouth with
copious amounts of water for
at least 15 minutes. Do not
induce vomiting. Seek

immediate medical attention.

[7]

Experimental Protocols

t-Boc-Aminooxy-PEG5-azide is primarily used as a linker in copper(l)-catalyzed azide-alkyne

cycloaddition (CUAAC), a type of "click chemistry”. The following is a general protocol for the

conjugation of an alkyne-containing molecule to this linker.

Materials and Reagents:

o t-Boc-Aminooxy-PEG5-azide

» Alkyne-functionalized molecule of interest
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o Copper(ll) sulfate (CuSO4)

e Sodium ascorbate

 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (optional, for aqueous systems)
e Solvent (e.g., DMSO, water, or a mixture)

» Reaction vessel

o Stirring apparatus

» Nitrogen or Argon gas for inert atmosphere

Experimental Procedure:

o Preparation of Stock Solutions:

[e]

Prepare a stock solution of the alkyne-functionalized molecule in the chosen solvent.

[e]

Prepare a stock solution of t-Boc-Aminooxy-PEG5-azide in the same solvent.

o

Prepare a fresh stock solution of sodium ascorbate in water.

[¢]

Prepare a stock solution of CuSO4 in water.

o

If using, prepare a stock solution of THPTA ligand in water.
» Reaction Setup:
o In areaction vessel, dissolve the alkyne-functionalized molecule in the solvent.

o Add the t-Boc-Aminooxy-PEG5-azide solution. A slight molar excess (e.g., 1.1to 1.5
equivalents) is often used.

o If using the THPTA ligand, pre-mix the CuSO4 and THPTA solutions for a few minutes
before adding to the reaction mixture.

o |nitiation of Reaction:
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o Add the CuSO4 solution to the reaction mixture.
o Initiate the click reaction by adding the freshly prepared sodium ascorbate solution.

o If the reactants are sensitive to oxidation, it is recommended to degas the solvent and
perform the reaction under an inert atmosphere (Nitrogen or Argon).

» Reaction and Monitoring:

o Allow the reaction to proceed at room temperature with stirring.

o Reaction times can vary from 15 minutes to several hours.

o The reaction progress can be monitored by techniques such as TLC, LC-MS, or HPLC.
e Work-up and Purification:

o Once the reaction is complete, the product can be purified using standard
chromatographic techniques (e.g., column chromatography, preparative HPLC) to remove
the copper catalyst, excess reagents, and byproducts.

Visualized Workflows and Relationships
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Caption: Workflow for a typical CUAAC "click chemistry" reaction.
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Hazard Identification

H410: Very toxic to aquatic life

H302: Harmful if swallowed

with long lasting effects

[}
Prevent Release
1

Personal Protectivé Equipment (PPE)

Gloves
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Lab Coat

IF SWALLOWED: IF ON SKIN: IF IN EYES:
RIS Wi Wash with plenty of water. Rinse cautiously with water
Call POISON CENTER. p Yy : y -

Click to download full resolution via product page

Caption: Logical relationships between hazards and safety responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [t-Boc-Aminooxy-PEG5-azide safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8104465#t-boc-aminooxy-peg5-azide-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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